Cas no 1804793-13-2 (6-(Bromomethyl)-2-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine)

• Product Name: 6-(Bromomethyl)-2-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
• CAS No: 1804793-13-2
• MF: C₈H₃BrF₆INO
• MW: 449.914414644241
• CID: 4836888
• Update Time: 2025-06-09

6-(Bromomethyl)-2-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-2-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H3BrF6INO/c9-2-3-1-4(18-8(13,14)15)5(6(16)17-3)7(10,11)12/h1H,2H2
• InChI Key： XBZQQZFZAZUSDH-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)(F)F)C(=CC(CBr)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 286
• XLogP3: 4.2
• Topological Polar Surface Area: 22.1

Additional information on 6-(Bromomethyl)-2-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

Introduction to 6-(Bromomethyl)-2-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1804793-13-2)

6-(Bromomethyl)-2-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1804793-13-2) is a highly functionalized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its unique combination of bromomethyl, iodo, trifluoromethoxy, and trifluoromethyl substituents, which endow it with a diverse range of chemical properties and potential applications.

The bromomethyl group in this compound serves as a versatile functional handle for further chemical modifications. It can be readily converted into various other functional groups through substitution reactions, making it an excellent starting material for the synthesis of more complex molecules. The presence of the iodo substituent further enhances the synthetic utility of this compound, as it can be used in cross-coupling reactions to introduce a wide array of substituents at the 2-position of the pyridine ring.

The trifluoromethoxy and trifluoromethyl groups are known for their strong electron-withdrawing properties and their ability to modulate the electronic and steric properties of the molecule. These groups are often incorporated into drug molecules to improve their pharmacological properties, such as solubility, metabolic stability, and binding affinity to target proteins. The combination of these fluorinated groups in 6-(Bromomethyl)-2-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine makes it a valuable intermediate in the development of novel pharmaceuticals.

In recent years, there has been a growing interest in the use of fluorinated compounds in drug discovery and development. Fluorine atoms can significantly alter the physicochemical properties of molecules, leading to improved drug-like characteristics. For instance, the introduction of fluorine atoms can enhance the lipophilicity and metabolic stability of drug candidates, thereby improving their oral bioavailability and reducing their susceptibility to metabolic degradation.

6-(Bromomethyl)-2-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine has been utilized in several studies aimed at developing new therapeutic agents. One notable application is in the field of cancer research, where this compound has been used as a building block for the synthesis of potent anticancer agents. The bromomethyl group can be functionalized to introduce biologically active moieties that target specific cancer pathways, while the trifluorinated substituents can enhance the overall efficacy and selectivity of the resulting compounds.

In addition to its potential in cancer therapy, 6-(Bromomethyl)-2-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine has also shown promise in other therapeutic areas. For example, it has been explored as a scaffold for designing inhibitors of kinases and other protein targets involved in various diseases. The ability to fine-tune the electronic and steric properties of this compound through chemical modifications makes it a versatile platform for drug discovery.

The synthetic accessibility of 6-(Bromomethyl)-2-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine is another key factor contributing to its popularity in research laboratories. Several efficient synthetic routes have been developed to prepare this compound, allowing for its large-scale production and widespread use in academic and industrial settings. These synthetic methods typically involve sequential functionalization steps that introduce the bromomethyl, iodo, trifluoromethoxy, and trifluoromethyl groups onto a pyridine core.

In conclusion, 6-(Bromomethyl)-2-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1804793-13-2) is a highly versatile compound with significant potential in medicinal chemistry and organic synthesis. Its unique combination of functional groups makes it an excellent starting material for the development of novel pharmaceuticals with improved pharmacological properties. Ongoing research continues to explore new applications and derivatives of this compound, further highlighting its importance in modern drug discovery efforts.